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Compound of Interest

Compound Name: 2(E)-Nonenedioic acid

Cat. No.: B1148306

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents is a cornerstone of laboratory safety and environmental
responsibility. This guide provides a detailed, step-by-step procedure for the safe disposal of
2(E)-Nonenedioic acid (CAS 72461-80-4), a medium-chain dicarboxylic acid. While a specific
Safety Data Sheet (SDS) with comprehensive disposal instructions for this compound is not
readily available, the following procedures are based on the known hazards of similar organic
acids and dicarboxylic acids, such as skin and eye irritation.

It is imperative to consult your institution's Environmental Health and Safety (EHS) department
for specific regulations and guidance before proceeding with any disposal.

Immediate Safety and Handling

Prior to handling 2(E)-Nonenedioic acid, it is crucial to be familiar with its potential hazards.
Based on data from similar compounds, it should be treated as a skin and eye irritant.[1][2][3]
All handling operations should be conducted in a well-ventilated area, preferably within a
chemical fume hood.

Personal Protective Equipment (PPE) is mandatory:
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PPE Category Specification

Eye Protection Chemical safety goggles or a face shield.

i Chemical-resistant gloves (e.g., nitrile,
Hand Protection
neoprene).

Body Protection A lab coat or chemical-resistant apron.

In the event of accidental exposure, immediately flush the affected area with copious amounts
of water for at least 15 minutes and seek medical attention.[2]

Spill Management

In the case of a spill, prompt and safe cleanup is essential to mitigate risks.

e Evacuate and Ventilate: Clear the immediate area of all non-essential personnel and ensure
adequate ventilation.

o Containment: For larger spills, create a barrier with an inert absorbent material like
vermiculite, dry sand, or earth.

o Absorption: Carefully cover the spill with the absorbent material.

o Collection: Once absorbed, gently sweep the material into a designated, sealable, and
clearly labeled container for hazardous waste. All materials and equipment used in the
cleanup process must be treated as hazardous waste.

o Decontamination: Thoroughly clean the spill area with a suitable solvent, followed by soap
and water.

Step-by-Step Disposal Procedure

Drain disposal of 2(E)-Nonenedioic acid is not recommended due to its potential
environmental hazards.[1] The primary method for disposal is through collection and transfer to
a licensed chemical waste disposal facility.

e \Waste Collection:

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC102520250&productDescription=ACETYLENEDICARBOXYLIC+AC+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1148306?utm_src=pdf-body
https://www.syskem.de/syskem_datenblaetter/undecanedioic_acid_safety_data_sheet_vs22.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1148306?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Collect all waste containing 2(E)-Nonenedioic acid, including contaminated labware,
PPE, and spill cleanup materials, in a designated and compatible waste container. Plastic
containers are generally suitable for acidic waste.

o Crucially, do not mix 2(E)-Nonenedioic acid waste with incompatible materials, such as
strong bases, strong oxidizing agents, or reducing agents, to avoid vigorous and
potentially dangerous reactions.[2]

e Labeling:
o Properly label the waste container with the following information:

The words "Hazardous Waste"

The full chemical name: "2(E)-Nonenedioic acid"

The concentration and quantity of the waste

The date of waste accumulation

Your name and laboratory contact information

e Storage:

[e]

Store the sealed waste container in a designated Satellite Accumulation Area (SAA).

o

The storage area must be cool, dry, and well-ventilated.

[¢]

Ensure the use of secondary containment to prevent the spread of potential spills.

[¢]

Segregate the 2(E)-Nonenedioic acid waste from incompatible chemicals.

» Disposal:

o Arrange for the pickup and disposal of the hazardous waste through your institution's EHS
department or a certified chemical waste disposal contractor.

o Provide the waste disposal company with all available safety information for 2(E)-
Nonenedioic acid.
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Experimental Protocol: Neutralization of Acidic
Waste (for consideration with EHS approval)

In some cases, and only with the explicit approval of your institution's EHS department, dilute

aqueous solutions of organic acids may be neutralized before disposal. This procedure should

be performed with extreme caution.

o Preparation: Work in a chemical fume hood and wear all required PPE. Prepare a dilute

solution of a base, such as sodium bicarbonate or sodium hydroxide, in a large container.

Place the container in an ice bath to manage heat generation.

o Neutralization: Slowly and with constant stirring, add the 2(E)-Nonenedioic acid waste to

the basic solution.

e pH Monitoring: Continuously monitor the pH of the solution. The target pH should be

between 6.0 and 8.0.

» Final Disposal: Once neutralized, the solution may be approved for drain disposal, followed

by a large volume of water. However, this is subject to local regulations and institutional

policies.

Quantitative Data

The following table summarizes the available chemical and physical properties of 2(E)-

Nonenedioic acid.

Property Value
CAS Number 72461-80-4
Molecular Formula CoH1404

Molecular Weight

186.21 g/mol [4]

Appearance

Off-White to Pale Beige Solid[4]

Storage Temperature

2-8°C (Refrigerator)[4]
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Disposal Workflow Diagram

The following diagram illustrates the logical flow of the proper disposal procedure for 2(E)-
Nonenedioic acid.
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Caption: Logical workflow for the safe disposal of 2(E)-Nonenedioic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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